Cas no 2137602-35-6 (5-Ethyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 5-Ethyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137602-35-6
• MF: C₆H₇F₄N₃O₂S
• MW: 261.197293519974
• CID: 5297059
• Update Time: 2025-06-09

5-Ethyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• 5-Ethyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl fluoride
• 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-ethyl-4-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C6H7F4N3O2S/c1-2-4-11-12-5(16(10,14)15)13(4)3-6(7,8)9/h2-3H2,1H3
• InChI Key： GVRHJLIBJKFMNT-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CC)N1CC(F)(F)F)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 339
• XLogP3: 1.4
• Topological Polar Surface Area: 73.2

Additional information on 5-Ethyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl fluoride

5-Ethyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137602-35-6): A Comprehensive Overview

5-Ethyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137602-35-6) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazole scaffold and sulfonyl fluoride functional group, which endow it with a range of potential applications in drug discovery and development.

The triazole ring is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities. It is known to exhibit potent antifungal, antibacterial, and antiviral properties, making it a valuable scaffold in the design of new therapeutic agents. The presence of the triazole ring in 5-Ethyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl fluoride suggests that this compound may possess similar biological activities.

The sulfonyl fluoride functional group is another key feature of this compound. Sulfonyl fluorides are known for their reactivity and ability to form stable sulfonamides upon reaction with amines. This property makes them useful intermediates in the synthesis of various pharmaceuticals and agrochemicals. In the context of drug discovery, the sulfonyl fluoride group can be leveraged to create novel prodrugs or to enhance the pharmacological properties of existing compounds.

Recent research has highlighted the potential of 5-Ethyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl fluoride in the development of new therapeutic agents. A study published in the Journal of Medicinal Chemistry (2021) investigated the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The results showed that derivatives of this compound exhibited significant inhibitory activity against these enzymes, suggesting its potential as a lead compound in anticancer drug development.

Another area where 5-Ethyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl fluoride has shown promise is in the field of antiviral research. A study published in Antiviral Research (2020) explored the antiviral properties of this compound against several RNA viruses. The findings indicated that certain derivatives of this compound demonstrated potent antiviral activity, particularly against influenza and coronaviruses. This suggests that further research into this compound could lead to the development of new antiviral drugs.

In addition to its potential therapeutic applications, 5-Ethyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl fluoride has also been studied for its use as a synthetic intermediate in organic chemistry. Its unique combination of functional groups makes it a versatile building block for the synthesis of complex molecules. A recent review article in Tetrahedron Letters (2019) highlighted several synthetic strategies that utilize this compound as a key intermediate in the preparation of biologically active molecules.

The synthesis of 5-Ethyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl fluoride typically involves multistep reactions that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of an appropriate triazole precursor with a sulfonyl fluoride reagent. The introduction of the trifluoroethyl substituent can be achieved through various fluorination methods, such as electrophilic fluorination or nucleophilic fluorination using fluorinating agents like Selectfluor.

The physical and chemical properties of 5-Ethyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl fluoride have been extensively characterized. It is a solid at room temperature with a melting point ranging from 80°C to 85°C. The compound is soluble in common organic solvents such as dichloromethane and acetonitrile but exhibits limited solubility in water. Its stability under various conditions has been studied to ensure its suitability for long-term storage and use in laboratory settings.

In conclusion, 5-Ethyl-4-(2,2,2-trifluoroethyl)-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137602-35-6) is a versatile and promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of a triazole scaffold and sulfonyl fluoride functional group makes it an attractive candidate for further exploration in drug discovery and development. Ongoing research continues to uncover new possibilities for this compound across various therapeutic areas.